Cas no 2549047-30-3 (N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide)

• Product Name: N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• CAS No: 2549047-30-3
• MF: C₁₀H₁₅ClN₄O₂S
• MW: 290.769699335098
• CID: 5313623
• PubChem ID: 154582482
• Update Time: 2025-10-28

N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-Chloro-2-pyrimidinyl)-3-pyrrolidinyl]-N-methylmethanesulfonamide
• 2549047-30-3
• AKOS040730024
• F6788-9118
• N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide

• Inchi： 1S/C10H15ClN4O2S/c1-14(18(2,16)17)9-3-4-15(7-9)10-12-5-8(11)6-13-10/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： NDBAHNNMTUOACA-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N1CCC(C1)N(C)S(C)(=O)=O

Computed Properties

• Exact Mass: 290.0604246g/mol
• Monoisotopic Mass: 290.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 466.2±55.0 °C(Predicted)
• pka: 2.44±0.42(Predicted)

Additional information on N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide

Comprehensive Overview of N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide (CAS No. 2549047-30-3)

N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide (CAS No. 2549047-30-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique pyrrolidine-pyrimidine scaffold, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 5-chloropyrimidine moiety with a N-methylmethanesulfonamide group, offering distinct reactivity and potential applications in drug discovery.

The compound's CAS number 2549047-30-3 serves as a critical identifier for researchers and regulatory bodies. Recent trends in scientific literature highlight growing interest in heterocyclic compounds like this one, particularly due to their role in modulating enzyme activity and receptor interactions. A surge in searches for "pyrimidine-based sulfonamides" and "pyrrolidine derivatives in drug design" reflects the compound's relevance in contemporary medicinal chemistry.

From a synthetic chemistry perspective, N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide demonstrates interesting properties that address several challenges in modern organic synthesis. The chloropyrimidine component provides an excellent handle for further functionalization through cross-coupling reactions, while the methanesulfonamide group contributes to improved solubility and bioavailability characteristics. These features align with current industry demands for versatile building blocks in lead optimization processes.

Analytical characterization of CAS 2549047-30-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are frequently searched topics among chemistry professionals. The compound's stability profile and purification methods have become subjects of particular interest, as evidenced by increasing queries about "handling sulfonamide derivatives" and "storage conditions for pyrimidine compounds" in scientific databases.

In pharmacological contexts, the pyrrolidin-3-yl core of this molecule represents a privileged structure in medicinal chemistry, known to interact with various biological targets. Researchers investigating "small molecule modulators" or "fragment-based drug discovery" often encounter this structural motif. The compound's balanced lipophilicity, achieved through its chloropyrimidine and methanesulfonamide components, makes it particularly interesting for CNS drug development programs.

The agrochemical sector has also shown interest in N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide, as pyrimidine derivatives frequently exhibit herbicidal or fungicidal activity. Patent analyses reveal growing applications of similar chloropyrimidine sulfonamides in crop protection formulations. This aligns with current agricultural research priorities addressing "next-generation agrochemicals" and "sustainable pest control" solutions.

From a regulatory standpoint, proper documentation of CAS 2549047-30-3 is essential for material tracking and safety assessments. The scientific community's focus on "REACH compliance" and "chemical registration processes" underscores the importance of accurate chemical identification for compounds like this methylmethanesulfonamide derivative.

Ongoing research continues to explore the full potential of N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide across multiple disciplines. Its combination of a halogenated heterocycle with a polar sulfonamide group creates unique opportunities for structure-activity relationship studies. As synthetic methodologies advance, this compound will likely play an increasingly important role in the development of novel therapeutic and agrochemical agents.